Cas no 10403-79-9 (Benzene,1,4-bis(phenoxymethyl)-)

• Product Name: Benzene,1,4-bis(phenoxymethyl)-
• CAS No: 10403-79-9
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• CID: 144217
• PubChem ID: 259647
• Update Time: 2025-04-19

Benzene,1,4-bis(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(phenoxymethyl)-
• 1,4-bis(phenoxymethyl)benzene
• 1,4-bis-phenoxymethyl-benzene
• 1,4-Bis-phenoxymethyl-benzol
• AC1L61J7
• AC1Q57KK
• CTK4A2641
• Diphenoxy-p-xylylen
• NSC89788
• Oprea1_813005
• p-Bis(phenoxymethyl)benzene
• p-Xylylenglykol-diphenylaether
• STK189770
• SureCN850999
• InChI=1/C20H18O2/c1-3-7-19(8-4-1)21-15-17-11-13-18(14-12-17)16-22-20-9-5-2-6-10-20/h1-14H,15-16H
• 1,4-Bis(phenoxymethyl)benzene #
• CHEMBL3897880
• SCHEMBL850999
• DTXSID20293472
• BDBM194576
• NSC-89788
• DFWOWATXCYIHTD-UHFFFAOYSA-N
• AKOS005412889
• benzene, 1,4-bis(phenoxymethyl)-
• US9205085, MSX- 210
• 10403-79-9

• Inchi： 1S/C20H18O2/c1-3-7-19(8-4-1)21-15-17-11-13-18(14-12-17)16-22-20-9-5-2-6-10-20/h1-14H,15-16H2
• InChI Key： DFWOWATXCYIHTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC(=CC=1)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.13074
• Monoisotopic Mass: 290.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46